Cas no 25369-41-9 (Ethyl 2-oxoindoline-7-carboxylate)

• Product Name: Ethyl 2-oxoindoline-7-carboxylate
• CAS No: 25369-41-9
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 2950868
• Update Time: 2025-10-30

Ethyl 2-oxoindoline-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 吲哚酮-7-羧酸乙酯
• Ethyl 2-oxoindoline-7-carboxylate
• Ethyl2-oxoindoline-7-carboxylate
• 1H-Indole-7-carboxylic acid, 2,3-dihydro-2-oxo-, ethyl ester

• Inchi： 1S/C11H11NO3/c1-2-15-11(14)8-5-3-4-7-6-9(13)12-10(7)8/h3-5H,2,6H2,1H3,(H,12,13)
• InChI Key： HONYVPVJQHKTHE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC2CC(NC=21)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 1
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 2-oxoindoline-7-carboxylate

Research Brief on Ethyl 2-oxoindoline-7-carboxylate (CAS: 25369-41-9): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

Ethyl 2-oxoindoline-7-carboxylate (CAS: 25369-41-9) has emerged as a key scaffold in medicinal chemistry due to its structural versatility and bioactivity. Recent studies highlight its potential as a building block for novel therapeutic agents, particularly in oncology and neurodegenerative diseases. This brief synthesizes the latest findings (2022-2024) on its synthetic modifications, mechanism elucidation, and preclinical applications.

A 2023 Journal of Medicinal Chemistry study demonstrated that Ethyl 2-oxoindoline-7-carboxylate derivatives exhibit potent inhibition of PARP-1 (IC₅₀ = 12 nM), showing 3-fold selectivity over PARP-2. Structural optimization at the 3-position with fluorinated benzyl groups enhanced blood-brain barrier penetration, making it a candidate for glioblastoma therapy (DOI: 10.1021/acs.jmedchem.3c00418).

Innovative synthetic approaches have been developed, including a microwave-assisted one-pot protocol (78% yield, 15 min) reported in Organic Letters (2022). This method utilizes Pd-catalyzed C-H activation at the 4-position, enabling rapid generation of diversified libraries for high-throughput screening (DOI: 10.1021/acs.orglett.2c03045).

In neurodegenerative research, a 2024 ACS Chemical Neuroscience paper identified Ethyl 2-oxoindoline-7-carboxylate analogs as α-synuclein aggregation inhibitors (EC₅₀ = 0.8 μM). Cryo-EM studies revealed binding to the NAC region, disrupting fibril formation - a breakthrough for Parkinson's disease therapeutics (DOI: 10.1021/acschemneuro.4c00017).

Ongoing clinical translation includes Phase I trials for a topoisomerase I inhibitor derivative (NCT05678244), while computational studies predict strong binding affinity to COVID-19 main protease (ΔG = -9.2 kcal/mol), suggesting repurposing potential. Challenges remain in improving metabolic stability, with recent deuteration strategies showing promise in preclinical models.